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Compound Focus: Antibacterial agent 157
Cat. No.: S12861167

The table below summarizes the known chemical properties of Antibacterial Agent 157 based on current

data.
Property Value /| Description
CAS Number 2573134-85-5 [1]
Molecular Formula C26H23BrFaN20s3 [1]
Molecular Weight 567.37 g/mol [1]
Solubility in DMSO 1.2 mg/mL [2]
Recommended Storage Store at room temperature (continental US); may vary elsewhere. [1]

Experimental Protocol: Solubility and Stock Solution
Preparation

This protocol provides a method for preparing a standard stock solution of Antibacterial Agent 157 in

DMSO for in vitro antibacterial assays.

e Materials
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o Antibacterial Agent 157 (solid compound) [1]

o Anhydrous DMSO (molecular biology grade)

o Analytical balance (microbalance recommended for small quantities)
o Sterile microcentrifuge tubes (e.g., 1.5 mL)

o \ortex mixer

o Pipettes and tips

e Procedure

o Weighing: Tare a sterile microcentrifuge tube. Accurately weigh out 1.2 mg of Antibacterial
Agent 157 [2].

o Solvation: Add 1.0 mL of anhydrous DMSO directly to the tube.

o Mixing: Cap the tube securely and vortex for 1-2 minutes or until no visible solid particles
remain. The solution should appear clear.

o Storage: Prepare aliquots of the stock solution to avoid repeated freeze-thaw cycles. For long-
term storage, follow the supplier's recommendation to store under the conditions provided in the
Certificate of Analysis [1].

¢ Notes and Considerations

o The provided solubility (1.2 mg/mL) is a precise value for one source [2]. It is advisable to
confirm this in your specific experimental context.

o This stock solution can be used as a master stock for further dilution in aqueous buffers or
culture media for biological assays. Be aware that high concentrations of DMSO in cell-based
assays can be cytotoxic; final DMSO concentrations should typically be kept below 0.1-1.0%.

o As with handling any chemical, use appropriate personal protective equipment (PPE) such as
gloves and safety glasses [2].

Application Workflow for Antibacterial Assays

The following diagram illustrates a general experimental workflow for using Antibacterial Agent 157 in

antifungal assays, based on its known mechanism of action.
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Knowledge Gaps and Further Research

The available data is limited to basic chemical properties and solubility. Key information for comprehensive

application notes is currently missing:

¢ Detailed Biological Protocols: Specific MIC/MBC values, detailed protocols for antifungal activity
assessment against Botrytis cinerea, and cytotoxicity data are not available in the search results [1].

¢ Mechanism of Action: While it is known that the compound "can influence the protein synthesis of
Botrytis cinerea" [1], the precise molecular target and signaling pathways involved have not been
elucidated.
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e Stability Data: The stability of the compound in DMSO stock solutions or in various biological buffers
over time is not detailed.

Conclusion

In summary, while a key parameter—solubility in DMSO (1.2 mg/mL)—is available to facilitate solution
preparation [2], researchers should be prepared to conduct foundational experiments to establish robust

biological protocols, as detailed application notes for this specific compound are not publicly available.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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